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CAS No.: 19728-63-3

Cat. No.: B554343

Get Quote

Introduction: The Critical Role of Z-Thr-OH in
Peptide Synthesis and Drug Development
N-α-benzyloxycarbonyl-L-threonine (Z-Thr-OH) is a pivotal protected amino acid derivative

extensively utilized in the intricate field of peptide synthesis. The benzyloxycarbonyl (Z or Cbz)

group, introduced by Bergmann and Zervas, serves as a crucial temporary shield for the α-

amino group of threonine, preventing unwanted side reactions during peptide bond formation.

[1] This strategic protection allows for the sequential and controlled assembly of amino acids

into peptides and, ultimately, complex protein structures. The threonine residue itself is of

significant biological importance, being one of the essential amino acids and a site for post-

translational modifications such as phosphorylation, which plays a vital role in cellular signaling.

The purity and structural integrity of Z-Thr-OH are paramount to the success of peptide

synthesis. Any impurities or structural ambiguities in this starting material can lead to the

formation of incorrect peptide sequences, posing significant challenges in drug development

and biochemical research. Therefore, rigorous spectroscopic characterization is not merely a

quality control measure but a foundational necessity. Techniques such as Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopy provide an unambiguous "fingerprint" of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b554343#bc-rfq
https://www.benchchem.com/product/b554343/docs?utm_src=pdf-body#spectroscopic-characterization-of-z-thr-oh-an-in-depth-technical-guide
https://www.benchchem.com/product/b554343/docs?utm_src=pdf-body#spectroscopic-characterization-of-z-thr-oh-an-in-depth-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564544/
https://www.benchchem.com/product/b554343/docs?utm_src=pdf-body#spectroscopic-characterization-of-z-thr-oh-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


molecule, confirming its identity and purity. This guide offers a comprehensive analysis of the

NMR and IR spectroscopic data for Z-Thr-OH, providing researchers, scientists, and drug

development professionals with the detailed insights required for its confident application.

Molecular Structure and Spectroscopic Correlation
To fully appreciate the spectroscopic data, it is essential to understand the molecular structure

of Z-Thr-OH and how its various components will manifest in the NMR and IR spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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